Cas no 2248327-99-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate
• CAS No: 2248327-99-1
• MF: C₁₅H₁₃F₂NO₄
• MW: 309.26483130455
• CID: 5778879
• PubChem ID: 165719925
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate
• EN300-6514761
• 2248327-99-1

• Inchi： 1S/C15H13F2NO4/c16-15(17)7-3-4-9(8-15)14(21)22-18-12(19)10-5-1-2-6-11(10)13(18)20/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： VLTRDRXEEDZXLT-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)F

Computed Properties

• Exact Mass: 309.08126422g/mol
• Monoisotopic Mass: 309.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate (CAS No. 2248327-99-1): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate, also known by its CAS number 2248327-99-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a dioxo group, a dihydroisoindol ring, and a difluorocyclohexane moiety. These structural elements contribute to its potential applications in various areas of research and development.

The dioxo group in the compound is a key functional group that can participate in a variety of chemical reactions, making it an attractive candidate for synthetic transformations. The presence of this group can also influence the compound's physical and chemical properties, such as solubility and reactivity. The dihydroisoindol ring is another significant structural feature that has been studied extensively for its biological activities. This ring system is known to exhibit a range of pharmacological effects, including anti-inflammatory and anti-cancer properties.

The difluorocyclohexane moiety adds an additional layer of complexity to the molecule. Fluorine atoms are known to modulate the electronic properties of organic compounds, often enhancing their stability and bioavailability. This makes the compound particularly interesting for drug discovery and development. Recent studies have shown that fluorinated compounds can exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-fluorinated counterparts.

In terms of synthetic approaches, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate has been explored using various methodologies. One common approach involves the reaction of a suitable difluorocyclohexanecarboxylic acid derivative with an appropriate isoindole precursor. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to improve the efficiency of the synthesis process.

The biological activity of this compound has been investigated in several studies. In vitro assays have demonstrated that it exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For example, it has shown promising activity against kinases implicated in cancer progression and inflammatory responses. These findings suggest that the compound could be a valuable lead for further drug development efforts.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate has also been studied for its use as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and other cellular processes. This versatility makes it an important molecule for both academic and industrial researchers.

The safety profile of this compound has been evaluated through various toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical development. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluorocyclohexane-1-carboxylate (CAS No. 2248327-99-1) is a multifaceted compound with significant potential in both research and application domains. Its unique structural features and biological activities make it an exciting target for further exploration in medicinal chemistry and drug discovery. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.